Cefotaxime sodium Cefotaxime sodium
Brand Name: Vulcanchem
CAS No.: 64485-93-4
VCID: VC0193837
InChI: InChI=1S/C16H17N5O7S2.Na/c1-6(22)28-3-7-4-29-14-10(13(24)21(14)11(7)15(25)26)19-12(23)9(20-27-2)8-5-30-16(17)18-8;/h5,10,14H,3-4H2,1-2H3,(H2,17,18)(H,19,23)(H,25,26);/q;+1/p-1/b20-9-;/t10-,14+;/m0./s1
SMILES: CC(=O)OCC1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)[O-].[Na+]
Molecular Formula: C16H16N5NaO7S2
Molecular Weight: 477.5 g/mol

Cefotaxime sodium

CAS No.: 64485-93-4

VCID: VC0193837

Molecular Formula: C16H16N5NaO7S2

Molecular Weight: 477.5 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

Cefotaxime sodium - 64485-93-4

Description

Cefotaxime sodium is a third-generation cephalosporin antibiotic used to treat a wide variety of Gram-positive and Gram-negative bacterial infections . It functions by inhibiting bacterial cell wall synthesis, specifically by binding to and inactivating transpeptidases, which prevents the crosslinking of peptidoglycans . Cefotaxime is often used to eliminate Agrobacterium species after inoculation and exhibits high resistance against β-lactamase activity . In humans, cefotaxime can treat joint infections, pelvic inflammatory disease, meningitis, pneumonia, urinary tract infections, sepsis, gonorrhea, and cellulitis . It is administered via injection into a muscle or vein .

Common side effects associated with cefotaxime include nausea, allergic reactions, and inflammation at the injection site . Clostridioides difficile diarrhea is another potential side effect . It is generally considered safe during pregnancy and breastfeeding but is not recommended for individuals with a history of anaphylaxis to penicillin .

Ceftriaxone is similar in safety and efficacy to cefotaxime and is also a third-generation cephalosporin antibiotic . Cefotaxime was discovered in 1976 and became commercially available in 1980 and is on the World Health Organization's List of Essential Medicines . It is available as a generic medication .

CAS No. 64485-93-4
Product Name Cefotaxime sodium
Molecular Formula C16H16N5NaO7S2
Molecular Weight 477.5 g/mol
IUPAC Name sodium;(6R,7S)-3-(acetyloxymethyl)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
Standard InChI InChI=1S/C16H17N5O7S2.Na/c1-6(22)28-3-7-4-29-14-10(13(24)21(14)11(7)15(25)26)19-12(23)9(20-27-2)8-5-30-16(17)18-8;/h5,10,14H,3-4H2,1-2H3,(H2,17,18)(H,19,23)(H,25,26);/q;+1/p-1/b20-9-;/t10-,14+;/m0./s1
Standard InChIKey AZZMGZXNTDTSME-UAGKDTLGSA-M
SMILES CC(=O)OCC1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)[O-].[Na+]
Canonical SMILES CC(=O)OCC1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CSC(=N3)N)SC1)C(=O)[O-].[Na+]
Appearance White Solid
Purity > 95%
Synonyms Benaxima
Biosint
Cefotaxim
Cefotaxime
Cefotaxime Sodium
Cefradil
Cephotaxim
Claforan
Fotexina
HR 756
HR-756
HR756
Kendrick
Klaforan
Primafen
Ru 24756
Ru-24756
Ru24756
Sodium, Cefotaxime
Taporin
PubChem Compound 23698758
Last Modified Aug 15 2023

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator